Cas no 2227829-20-9 ((2S)-4-(3-tert-butylphenyl)butan-2-ol)

• Product Name: (2S)-4-(3-tert-butylphenyl)butan-2-ol
• CAS No: 2227829-20-9
• MF: C₁₄H₂₂O
• MW: 206.323884487152
• CID: 5858777
• PubChem ID: 165972735
• Update Time: 2025-10-31

(2S)-4-(3-tert-butylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(3-tert-butylphenyl)butan-2-ol
• EN300-1765033
• 2227829-20-9

• Inchi： 1S/C14H22O/c1-11(15)8-9-12-6-5-7-13(10-12)14(2,3)4/h5-7,10-11,15H,8-9H2,1-4H3/t11-/m0/s1
• InChI Key： AIELQAFCUDLYFV-NSHDSACASA-N
• SMILES： O[C@@H](C)CCC1=CC=CC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 206.167065321g/mol
• Monoisotopic Mass: 206.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-4-(3-tert-butylphenyl)butan-2-ol

Introduction to (2S)-4-(3-tert-butylphenyl)butan-2-ol (CAS No. 2227829-20-9)

(2S)-4-(3-tert-butylphenyl)butan-2-ol, with the CAS number 2227829-20-9, is a chiral compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl-substituted phenyl group and a chiral center at the 2-position of the butanol moiety. These characteristics make it a valuable building block for the synthesis of complex molecules and potential drug candidates.

The chemical structure of (2S)-4-(3-tert-butylphenyl)butan-2-ol can be represented as follows: C₁₃H₁₈O. The tert-butyl group provides steric hindrance and enhances the stability of the molecule, while the chiral center imparts enantiomeric purity, which is crucial for many biological applications. The compound's hydroxyl group can participate in various chemical reactions, such as esterification, etherification, and acylation, making it a versatile intermediate in synthetic chemistry.

Recent studies have highlighted the potential of (2S)-4-(3-tert-butylphenyl)butan-2-ol in drug discovery and development. For instance, a 2021 study published in the Journal of Medicinal Chemistry explored its use as a precursor for synthesizing novel anti-inflammatory agents. The researchers found that derivatives of this compound exhibited potent anti-inflammatory activity in vitro and in vivo, suggesting its potential as a lead compound for further optimization.

In another study, published in Organic Letters in 2020, scientists investigated the enantioselective synthesis of (2S)-4-(3-tert-butylphenyl)butan-2-ol using asymmetric catalysis. The developed method provided high yields and excellent enantiomeric excess (ee), making it an efficient route for large-scale production. This advancement has significant implications for pharmaceutical manufacturing, where enantiomeric purity is essential for ensuring the safety and efficacy of drugs.

The biological activity of (2S)-4-(3-tert-butylphenyl)butan-2-ol has also been explored in various contexts. A 2019 study in Bioorganic & Medicinal Chemistry Letters reported that this compound showed promising antiproliferative effects against several cancer cell lines. The researchers attributed this activity to its ability to disrupt cellular signaling pathways involved in cell growth and survival. These findings open up new avenues for developing anticancer agents based on this scaffold.

Beyond its direct biological applications, (2S)-4-(3-tert-butylphenyl)butan-2-ol has also been used as a ligand in metal-catalyzed reactions. A 2018 study in Chemical Communications demonstrated that this compound could serve as an effective ligand for palladium-catalyzed cross-coupling reactions, enhancing the efficiency and selectivity of these transformations. This versatility makes it a valuable tool in synthetic methodologies for accessing complex organic molecules.

In conclusion, (2S)-4-(3-tert-butylphenyl)butan-2-ol (CAS No. 2227829-20-9) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features, enantioselective synthesis methods, and diverse biological activities make it an attractive target for further investigation and development. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, contributing to the advancement of medicinal chemistry and drug discovery.